![molecular formula C10H13Br2N B2693998 1-(4-Bromophenyl)cyclobutan-1-amine hydrobromide CAS No. 1951439-61-4](/img/structure/B2693998.png)
1-(4-Bromophenyl)cyclobutan-1-amine hydrobromide
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Description
1-(4-Bromophenyl)cyclobutan-1-amine hydrobromide is a chemical compound with the molecular formula C10H13Br2N . It has a molecular weight of 307.03 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclobutane ring attached to a bromophenyl group and an amine group . The presence of these functional groups can influence the compound’s reactivity and properties.Scientific Research Applications
Catalytic Carbon-Carbon Bond Formation
Palladium-catalyzed reactions involving cyclobutanones and aryl bromides, including compounds similar to 1-(4-Bromophenyl)cyclobutan-1-amine hydrobromide, have been shown to efficiently produce arylated benzolactones. This sequence involves breaking and forming carbon-carbon bonds, demonstrating the compound's potential utility in complex organic synthesis and material science applications (Matsuda, Shigeno, & Murakami, 2008).
Radical Polymerization
Research has identified the potential of using radical polymerization mechanisms with stable cation radical salts involving aryl bromides, which may include derivatives of this compound. These processes lead to the creation of novel polymers, highlighting the compound's relevance in developing new polymeric materials (Bauld, Aplin, Yueh, Sarker, & Bellville, 1996).
Advanced Synthetic Applications
The compound's structural components are used in sophisticated chemical synthesis, such as in the creation of N-arylselenet-2(2H)-imines through reactions with aryl isoselenocyanates. This process, involving derivatives similar to this compound, underscores its utility in generating compounds with potential applications in medicinal chemistry and material science (Atanassov, Linden, & Heimgartner, 2004).
Hydroamination and Cycloaddition
The compound's framework facilitates diastereo- and enantioselective hydroamination and cycloaddition reactions. These processes are key to producing polysubstituted aminocyclobutanes and aminocyclopropanes, pivotal in the synthesis of biologically active compounds. This highlights the role of this compound in synthesizing complex molecules with precise stereochemical control (Feng, Hao, Liu, & Buchwald, 2019).
properties
IUPAC Name |
1-(4-bromophenyl)cyclobutan-1-amine;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN.BrH/c11-9-4-2-8(3-5-9)10(12)6-1-7-10;/h2-5H,1,6-7,12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZZIUGIGVQDGJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(C2=CC=C(C=C2)Br)N.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Br2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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